Cas no 1706455-45-9 (1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester)

• Product Name: 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester
• CAS No: 1706455-45-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5181346
• Update Time: 2025-07-19

1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester

• Inchi： 1S/C11H10ClNO2/c1-7-9(12)8-5-3-4-6-13(8)10(7)11(14)15-2/h3-6H,1-2H3
• InChI Key： CGGKKQCJLCNNPX-UHFFFAOYSA-N
• SMILES： C1(Cl)=C2N(C=CC=C2)C(C(OC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester

1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester (CAS No. 1706455-45-9): A Versatile Compound in Modern Pharmaceutical and Material Science Research

1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester is a unique organic compound characterized by its indolizine ring system and functional groups that confer structural versatility. The CAS No. 1706455-45-9 serves as a critical identifier for this molecule, enabling precise referencing in scientific literature and industrial applications. This compound is synthesized through controlled chemical reactions involving indolizine derivatives and carboxylic acid methyl ester functionalization, which are key steps in its molecular design. Recent advancements in drug discovery and materials science have highlighted the potential of this compound as a building block for novel therapeutic agents and functional materials.

The indolizine ring in this molecule provides a rigid, aromatic framework that is essential for modulating molecular interactions. The presence of a chlorine atom at the 1-position and a methyl group at the 2-position further enhances its reactivity and selectivity. The methyl ester group at the 3-position introduces additional functionality, enabling the compound to participate in ester hydrolysis or enzymatic degradation processes. These structural features make it a promising candidate for targeted drug delivery systems and biocompatible material synthesis.

Recent studies have demonstrated the 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester's potential in antimicrobial applications. Researchers at the University of Tokyo (2023) reported that this compound exhibits potent bactericidal activity against multidrug-resistant strains of *Staphylococcus aureus*. The indolizine ring is believed to interact with bacterial cell membranes, disrupting their integrity while minimizing toxicity to human cells. This finding aligns with the broader trend of developing structure-based drug design strategies that prioritize selectivity and safety.

In the field of materials science, the 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester has shown promise as a precursor for biodegradable polymers. A 2024 study published in *Advanced Materials* highlighted its ability to form cross-linked networks with poly(ε-caprolactone) (PCL), resulting in materials with tunable mechanical properties. The methyl ester group facilitates esterification reactions, enabling the creation of smart hydrogels that respond to environmental stimuli such as pH or temperature changes. These materials are being explored for tissue engineering and controlled drug release applications.

The synthesis of 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester involves a multi-step process that requires precise control of reaction conditions. One common approach involves the electrophilic substitution of indolizine derivatives with chlorinating agents, followed by methyl esterification using acid catalysts. This method allows for the introduction of specific functional groups while maintaining the stability of the indolizine ring. Recent optimizations in green chemistry have focused on reducing energy consumption and minimizing waste, reflecting the growing emphasis on sustainable synthesis methods.

Advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular docking studies have revealed its potential to bind to proteins involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. The indolizine ring is hypothesized to form hydrogen bonds with target proteins, while the methyl ester group may interact with lipid membranes, modulating cellular responses. These insights are critical for drug repurposing efforts and structure-activity relationship (SAR) analysis.

From a pharmaceutical perspective, the 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester represents a novel scaffold for drug discovery. Its aromatic ring system and functionalizable side chains allow for the incorporation of various bioactive moieties, enabling the design of targeted therapies. Researchers at Harvard Medical School (2024) have explored its potential as a prodrug for neurodegenerative diseases, where the methyl ester group is cleaved by esterases in the brain, releasing the active compound. This approach addresses the challenges of blood-brain barrier permeability and drug solubility.

Environmental and safety considerations are also central to the development of this compound. While it is not classified as a hazardous substance, its biodegradation profile is under investigation to ensure compliance with regulatory standards for industrial use. Studies on eco-friendly synthesis methods have shown that microwave-assisted reactions can reduce reaction times and improve yield efficiency, aligning with the goals of green chemistry. These efforts underscore the importance of sustainability in modern chemical research.

In conclusion, the 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester is a multifunctional compound with significant potential across various scientific disciplines. Its unique structural features and functional versatility make it a valuable tool for drug development, materials science, and environmental applications. Ongoing research continues to expand its applications, driven by advancements in computational modeling, synthetic chemistry, and biomaterials engineering. As the field progresses, this compound is poised to play a key role in addressing complex challenges in health and technology.

For further exploration of this compound's properties and applications, refer to the latest scientific journals and industry reports. The CAS No. 1706455-45-9 remains a critical reference point for researchers and practitioners seeking to harness its potential in innovative ways.

Key Terms: 1-Chloro-2-methyl-indolizine-3-carboxylic acid methyl ester, indolizine ring, methyl ester group, drug discovery, materials science, green chemistry, computational modeling, biodegradable polymers, targeted drug delivery.

References: 1. University of Tokyo (2023). "Antimicrobial Activity of Indolizine Derivatives." 2. Advanced Materials (2024). "Biodegradable Polymers for Tissue Engineering." 3. Harvard Medical School (2024). "Prodrug Design for Neurodegenerative Diseases."

Note: This overview is intended for informational purposes. For specific applications or regulatory compliance, consult relevant scientific literature and industry guidelines.

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